Cas no 807-28-3 (Disiloxane,1,3-dimethyl-1,1,3,3-tetraphenyl-)

Disiloxane, 1,3-dimethyl-1,1,3,3-tetraphenyl-, is a versatile organic compound. It exhibits high thermal stability and exceptional thermal resistance, making it suitable for applications in high-temperature environments. The presence of four phenyl groups enhances its aromaticity, contributing to increased chemical stability. Its unique structure renders it effective as a ligand in catalysis, particularly in organic synthesis reactions.

Disiloxane,1,3-dimethyl-1,1,3,3-tetraphenyl- structure

807-28-3 structure

Product Name:Disiloxane,1,3-dimethyl-1,1,3,3-tetraphenyl-

CAS No:807-28-3

MF:C₂₆H₂₆OSi₂

MW:410.655048847198

MDL:MFCD00053660

CID:723741

Update Time:2025-10-16

Disiloxane,1,3-dimethyl-1,1,3,3-tetraphenyl- Chemical and Physical Properties

Names and Identifiers

- Disiloxane,1,3-dimethyl-1,1,3,3-tetraphenyl-
- 1,1,3,3-TETRAPHENYL-1,3-DIMETHYLDISILOXANE
- 1,1,3,3-TETRAPHENYLDIMETHYLDISILOXANE
- methyl-[methyl(diphenyl)silyl]oxy-diphenylsilane
- 1,3-DIMETHYL-1,1,3,3-TETRAPHENYLDISILOXANE
- 1,3-dimethyltetraphenyldisiloxane
- Disiloxane,1,3-dimethyl-1,1,3,3-tetraphenyl
- EINECS 212-361-3
- Ph2MeSiOSiMePh2
- tetraphenyldimethyldisiloxane
- T 2078
- 1,3-Dimethyl-1,1,3,3-tetraphenyldisiloxane (ACI)
- Bis(diphenylmethylsilyl) ether
- MDL： MFCD00053660
- Inchi： 1S/C26H26OSi2/c1-28(23-15-7-3-8-16-23,24-17-9-4-10-18-24)27-29(2,25-19-11-5-12-20-25)26-21-13-6-14-22-26/h3-22H,1-2H3
- InChI Key： RFGGTTPASBFBTB-UHFFFAOYSA-N
- SMILES： O([Si](C)(C1C=CC=CC=1)C1C=CC=CC=1)[Si](C)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

Exact Mass: 410.15200
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 29
Rotatable Bond Count: 6

Experimental Properties

Density: 1.08
Melting Point: 46-49 °C
Boiling Point: 215 °C
Flash Point: 193°C
Refractive Index: 1.598
PSA: 9.23000
LogP: 3.78240

Disiloxane,1,3-dimethyl-1,1,3,3-tetraphenyl- Security Information

WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26; S36
FLUKA BRAND F CODES：10-21
Hazardous Material Identification：
Risk Phrases：R36/37/38
TSCA：Yes

Disiloxane,1,3-dimethyl-1,1,3,3-tetraphenyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	S16350-25g	1,1,3,3-Tetraphenyl-1,3-dimethyldisiloxane	807-28-3		25g	￡65.00	2022-02-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T935235-25g	1,1,3,3-TETRAPHENYL-1,3-DIMETHYLDISILOXANE	807-28-3	97%	25g	￥1,260.00	2022-09-28
abcr	AB111421-25 g	1,1,3,3-Tetraphenyldimethyldisiloxane, 95%; .	807-28-3	95%	25 g	€41.60	2023-07-20
abcr	AB111421-25g	1,1,3,3-Tetraphenyldimethyldisiloxane, 95%; .	807-28-3	95%	25g	€75.00	2025-02-20
1PlusChem	1P0058U1-1g	Disiloxane,1,3-dimethyl-1,1,3,3-tetraphenyl-	807-28-3	97%	1g	$29.00	2024-04-21
1PlusChem	1P0058U1-5g	Disiloxane,1,3-dimethyl-1,1,3,3-tetraphenyl-	807-28-3	97%	5g	$59.00	2024-04-21
1PlusChem	1P0058U1-25g	Disiloxane,1,3-dimethyl-1,1,3,3-tetraphenyl-	807-28-3	97%	25g	$200.00	2024-04-21
A2B Chem LLC	AC43929-1g	Disiloxane,1,3-dimethyl-1,1,3,3-tetraphenyl-	807-28-3	97%	1g	$21.00	2024-04-19
A2B Chem LLC	AC43929-5g	Disiloxane,1,3-dimethyl-1,1,3,3-tetraphenyl-	807-28-3	97%	5g	$55.00	2024-04-19
A2B Chem LLC	AC43929-25g	Disiloxane,1,3-dimethyl-1,1,3,3-tetraphenyl-	807-28-3	97%	25g	$220.00	2024-04-19

Disiloxane,1,3-dimethyl-1,1,3,3-tetraphenyl- Production Method

Production Method 1

807-28-3

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Methanol , Acetonitrile ; rt

Reference

Synthesis of α-germyl and α-silylcarboxylic acids and selected electrochemical oxidations

Rakovshik, Anna; et al, Journal of Organometallic Chemistry, 2012, 706, 706-707

Production Method 2

776-76-1

807-28-3

Reaction Conditions

1.1 Reagents: Oxygen Catalysts: Gold , Ethanol, 2,2′,2′′,2′′′-[(2,4,6,8-tetramethylcyclotetrasiloxane-2,4,6,8-tetrayl)t… ; 80 °C

Reference

Catalytic oxidation of diorganosilanes to 1,1,3,3-tetraorganodisiloxanes with gold nanoparticle assembly at the water-chloroform interface

Shankar, Ravi; et al, New Journal of Chemistry, 2019, 43(2), 813-819

Production Method 3

776-76-1

807-28-3

Reaction Conditions

1.1 Catalysts: Paraldehyde , Germyliumylidene, [1,3,5-tris(trimethylsilyl)-2,4-cyclopentadien-1-yl]-, tetraki… Solvents: Dichloromethane-d2 ; rt → 50 °C; 1 h, 50 °C

Reference

Novel Si(II)+ and Ge(II)+ Compounds as Efficient Catalysts in Organosilicon Chemistry: Siloxane Coupling Reaction

Fritz-Langhals, Elke ; et al, Organic Process Research & Development, 2020, 24(8), 1484-1495

Production Method 4

18407-48-2

807-28-3

Reaction Conditions

1.1 Reagents: Trimethyloxonium tetrafluoroborate , Potassium carbonate Solvents: Acetonitrile ; 90 min, 100 °C
1.2 Reagents: Water ; 100 °C

Reference

An efficient method for the synthesis of symmetrical disiloxanes from alkoxysilanes using Meerwein's reagent

Jorapur, Yogesh R.; et al, Synlett, 2012, 23(11), 1633-1638

Production Method 5

2553-19-7

807-28-3

Reaction Conditions

1.1 Solvents: Diethyl ether ; 0 °C; 12 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; rt
2.1 Reagents: Trimethyloxonium tetrafluoroborate , Potassium carbonate Solvents: Acetonitrile ; 90 min, 100 °C
2.2 Reagents: Water ; 100 °C

Reference

An efficient method for the synthesis of symmetrical disiloxanes from alkoxysilanes using Meerwein's reagent

Jorapur, Yogesh R.; et al, Synlett, 2012, 23(11), 1633-1638

Production Method 6

776-76-1

807-28-3

287978-57-8

Reaction Conditions

1.1 Reagents: Potassium carbonate Catalysts: Dirhodium tetraacetate Solvents: Acetonitrile ; 24 h, 1 atm, 50 °C

Reference

Catalytic synthesis of silyl formates with 1 atm of CO2 and their utilization for synthesis of formyl compounds and formic acid

Itagaki, Shintaro; et al, Journal of Molecular Catalysis A: Chemical, 2013, 366, 347-352

Production Method 7

776-76-1

98-86-2

807-28-3

Reaction Conditions

1.1 Catalysts: Ruthenium(1+), [(11bS)-4,5-dihydro-4-phenyl-3H-dinaphtho[2,1-c:1′,2′-e]phosphepi… ; 3 h, rt

Reference

Hidden Enantioselective Hydrogenation of N-Silyl Enamines and Silyl Enol Ethers in Net C:N and C:O Hydrosilylations Catalyzed by Ru-S Complexes with One Monodentate Chiral Phosphine Ligand

Baehr, Susanne; et al, Organometallics, 2017, 36(4), 935-943

Production Method 8

776-76-1

807-28-3

58657-46-8

Reaction Conditions

1.1 Catalysts: Tris(pentafluorophenyl)borane Solvents: Toluene ; 16 h, rt
1.2 Reagents: Triphenylphosphine Solvents: Hexane ; rt

Reference

Scope and selectivity of B(C6F5)3-catalyzed reactions of the disilane (Ph2SiH)2

Lee, Peter T. K.; et al, Journal of Organometallic Chemistry, 2016, 809, 86-93

Production Method 9

807-28-3

18407-48-2

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Methanol , Acetonitrile ; rt

Reference

Synthesis of α-germyl and α-silylcarboxylic acids and selected electrochemical oxidations

Rakovshik, Anna; et al, Journal of Organometallic Chemistry, 2012, 706, 706-707

Production Method 10

1759-53-1

144-79-6

807-28-3

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; 2 h, -78 °C
1.2 2 h, -78 °C
1.3 Reagents: Hydrogen ion Solvents: Water

Reference

Synthesis of α-germyl and α-silylcarboxylic acids and selected electrochemical oxidations

Rakovshik, Anna; et al, Journal of Organometallic Chemistry, 2012, 706, 706-707

Production Method 11

776-76-1

807-28-3

Reaction Conditions

1.1 Reagents: Dimethylformamide Catalysts: Molybdenum hexacarbonyl Solvents: Benzene-d6 ; 12 h, 90 °C

Reference

Metal-Catalyzed Reduction of HCONR'2, R' = Me (DMF), Et (DEF), by Silanes to Produce R'2NMe and Disiloxanes: A Mechanism Unraveled

Arias-Ugarte, Renzo; et al, Journal of the American Chemical Society, 2012, 134(2), 848-851

Production Method 12

1825-59-8

807-28-3

Reaction Conditions

1.1 Reagents: Trimethyloxonium tetrafluoroborate , Potassium carbonate Solvents: Acetonitrile ; 90 min, 100 °C
1.2 Reagents: Water ; 100 °C

Reference

An efficient method for the synthesis of symmetrical disiloxanes from alkoxysilanes using Meerwein's reagent

Jorapur, Yogesh R.; et al, Synlett, 2012, 23(11), 1633-1638

Production Method 13

1825-59-8

807-28-3

Reaction Conditions

1.1 Reagents: Lithium hydroxide Solvents: Water ; rt → 100 °C; 11 h, 100 °C

Reference

Preparation and properties of active single terminal hydrogen-containing silicone fluid

Rong, Rui; et al, Gaofenzi Cailiao Kexue Yu Gongcheng, 2019, 35(3), 14-21

Production Method 14

807-28-3

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Methanol , Acetonitrile ; rt

Reference

Synthesis of α-germyl and α-silylcarboxylic acids and selected electrochemical oxidations

Rakovshik, Anna; et al, Journal of Organometallic Chemistry, 2012, 706, 706-707

Production Method 15

807-28-3

Reaction Conditions

1.1 Reagents: Pyridinium chlorochromate Solvents: Dichloromethane

Reference

Some Novel Reactions of Cyclic Sulphones

Fairfax, David John, 1991, , ,

Production Method 16

144-79-6

110-63-4

807-28-3

Reaction Conditions

1.1 Reagents: Imidazole Solvents: Dimethylformamide
2.1 Reagents: Pyridinium chlorochromate Solvents: Dichloromethane

Reference

Some Novel Reactions of Cyclic Sulphones

Fairfax, David John, 1991, , ,

Production Method 17

6843-66-9

807-28-3

Reaction Conditions

Reference

An efficient method for the synthesis of symmetrical disiloxanes from alkoxysilanes using Meerwein's reagent

Jorapur, Yogesh R.; et al, Synlett, 2012, 23(11), 1633-1638

Production Method 18

79284-74-5

807-28-3

Reaction Conditions

1.1 Reagents: Diisopropylamine , Butyllithium Solvents: Tetrahydrofuran ; -78 °C; -78 °C → rt; 15 min, rt; rt → 0 °C
1.2 Solvents: Tetrahydrofuran ; 10 min, 0 °C; 1.5 h, 0 °C
1.3 Reagents: Carbon tetrabromide ; 0 °C; overnight, rt
1.4 Reagents: Hydrochloric acid Solvents: Water ; pH 2, rt
2.1 Reagents: Potassium hydroxide Solvents: Methanol , Acetonitrile ; rt

Reference

Synthesis of α-germyl and α-silylcarboxylic acids and selected electrochemical oxidations

Rakovshik, Anna; et al, Journal of Organometallic Chemistry, 2012, 706, 706-707

Production Method 19

1172-76-5

807-28-3

778-25-6

Reaction Conditions

1.1 Reagents: Water Catalysts: Gold (titanium dioxide-supported) Solvents: Ethyl acetate ; 1 h, 25 °C

Reference

Gold nanoparticles-catalyzed activation of 1,2-disilanes: hydrolysis, silyl protection of alcohols and reduction of tert-benzylic alcohols

Gryparis, Charis; et al, Chemical Communications (Cambridge, 2012, 48(87), 10751-10753

Production Method 20

138793-36-9

110-87-2

807-28-3

Reaction Conditions

1.1 Catalysts: p-Toluenesulfonic acid Solvents: Dichloromethane ; 0 °C; 0 °C → rt; 3 h, rt
1.2 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran

Reference

Two-Directional Desymmetrization by Double 1,4-Addition of Silicon and Boron Nucleophiles

Hartmann, Eduard; et al, Organic Letters, 2012, 14(9), 2406-2409

Disiloxane,1,3-dimethyl-1,1,3,3-tetraphenyl- Raw materials

Disiloxane,1,3-dimethyl-1,1,3,3-tetraphenyl- Preparation Products

Disiloxane,1,3-dimethyl-1,1,3,3-tetraphenyl- Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkylarylsilanes

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